molecular formula C10H14F2N2 B8643795 n-(2,4-Difluorophenyl)-n,n'-dimethylethylene-1,2-diamine

n-(2,4-Difluorophenyl)-n,n'-dimethylethylene-1,2-diamine

Cat. No.: B8643795
M. Wt: 200.23 g/mol
InChI Key: MFKGPAAHTCJZOU-UHFFFAOYSA-N
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Description

N-(2,4-Difluorophenyl)-n,n'-dimethylethylene-1,2-diamine is a useful research compound. Its molecular formula is C10H14F2N2 and its molecular weight is 200.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14F2N2

Molecular Weight

200.23 g/mol

IUPAC Name

N'-(2,4-difluorophenyl)-N,N'-dimethylethane-1,2-diamine

InChI

InChI=1S/C10H14F2N2/c1-13-5-6-14(2)10-4-3-8(11)7-9(10)12/h3-4,7,13H,5-6H2,1-2H3

InChI Key

MFKGPAAHTCJZOU-UHFFFAOYSA-N

Canonical SMILES

CNCCN(C)C1=C(C=C(C=C1)F)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Combine 1-bromo-2,4-difluorobenzene (1.00 g, 5.18 mmol), N,N′-dimethyl-ethylenediamine (2.74 g, 31.1 mmol), NaO-t-Bu (0.70 g, 7.2 mmol), Pd(dba)2 (0.060 g, 0.10 mmol) and (±)-BINAP (0.19 g, 0.31 mmol) in toluene (10 ml). Heat at 110° for 18 h, allow to cool, and extract with 1N HCl. Basify the aqueous solution with NaOH and extract with CH2Cl2. Dry, concentrate, and purify by PLC to give N-(2,4-difluoro-phenyl)-N,N′-dimethylethylenediamine.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2.74 g
Type
reactant
Reaction Step Two
Quantity
0.7 g
Type
reactant
Reaction Step Three
[Compound]
Name
(±)-BINAP
Quantity
0.19 g
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Five
Quantity
0.06 g
Type
catalyst
Reaction Step Six

Synthesis routes and methods II

Procedure details

Combine 1-bromo-2,4-difluorobenzene (1.00 g, 5.18 mmol), N,N′-dimethylethylenediamine (2.74 g, 31.1 mmol), NaO-t-Bu (0.70 g, 7.2 mmol), Pd(dba)2 (0.060 g, 0.10 mmol) and (+)-BINAP (0.19 g, 0.31 mmol) in toluene (10 ml). Heat at 110° for 18 h, allow to cool, and extract with 1N HCl. Basify the aqueous solution with NaOH and extract with CH2Cl2. Dry, concentrate, and purify by PLC to give N-(2,4-difluorophenyl)-N,N′-dimethylethylenediamine.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2.74 g
Type
reactant
Reaction Step Two
Quantity
0.7 g
Type
reactant
Reaction Step Three
Quantity
0.19 g
Type
reactant
Reaction Step Four
Quantity
10 mL
Type
solvent
Reaction Step Five
Quantity
0.06 g
Type
catalyst
Reaction Step Six

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